Cas no 1036711-64-4 (Phloroglucinol-d3Discontinued)

Phloroglucinol-d3Discontinued structure
Phloroglucinol-d3Discontinued structure
Product Name:Phloroglucinol-d3Discontinued
CAS No:1036711-64-4
MF:C6H6O3
MW:129.128527164459
CID:1059683
PubChem ID:71751650
Update Time:2025-04-20

Phloroglucinol-d3Discontinued Chemical and Physical Properties

Names and Identifiers

    • Phloroglucinol-d3Discontinued
    • Phloroglucinol-d3
    • Phloroglucinol-d3 D
    • 2,4,6-trideuteriobenzene-1,3,5-triol
    • Phloroglucinol-d3 Discontinued
    • 1,3,5-Trihydroxy-2,4,6-trideuteriobenzene
    • DB-266640
    • 1036711-64-4
    • DTXSID90858310
    • (~2~H_3_)Benzene-1,3,5-triol
    • CID 71751650
    • Inchi: 1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H/i1D,2D,3D
    • InChI Key: QCDYQQDYXPDABM-CBYSEHNBSA-N
    • SMILES: OC1C([2H])=C(C([2H])=C(C=1[2H])O)O

Computed Properties

  • Exact Mass: 129.05100
  • Monoisotopic Mass: 129.050524287g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 63.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69000
  • LogP: 0.80340
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